Cas no 59648-03-2 (1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-)

1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro- structure
59648-03-2 structure
Product Name:1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-
CAS No:59648-03-2
MF:C14H19NO2
MW:233.30616402626
CID:382135
PubChem ID:185952
Update Time:2025-04-19

1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione,2-cyclohexyl-4,5,6,7-tetrahydro-
    • 2-cyclohexyl-4,5,6,7-tetrahydroisoindole-1,3-dione
    • 2-cyclohexyl-4,5,6,7-tetrahydro-1h-isoindole-1,3(2h)-dione
    • DTXSID20975044
    • 59648-03-2
    • 1H-Isoindole-1,3(2H)-dione, 2-cyclohexyl-4,5,6,7-tetrahydro-
    • Inchi: 1S/C14H19NO2/c16-13-11-8-4-5-9-12(11)14(17)15(13)10-6-2-1-3-7-10/h10H,1-9H2
    • InChI Key: BCPOYZDEBJNCKB-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCCC=2C(N1C1CCCCC1)=O

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.18
  • Boiling Point: 381.4°Cat760mmHg
  • Flash Point: 168.8°C
  • Refractive Index: 1.564
  • PSA: 37.38
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